Cas no 1803587-44-1 (Morpholine, 3-(1,3,4-oxadiazol-2-yl)-, 2,2,2-trifluoroacetate (1:1))

• Product Name: Morpholine, 3-(1,3,4-oxadiazol-2-yl)-, 2,2,2-trifluoroacetate (1:1)
• CAS No: 1803587-44-1
• MF: C₈H₁₀F₃N₃O₄
• MW: 269.17791223526
• MDL: MFCD28505889
• CID: 5181850
• PubChem ID: 119031367
• Update Time: 2025-05-27

Morpholine, 3-(1,3,4-oxadiazol-2-yl)-, 2,2,2-trifluoroacetate (1:1) Chemical and Physical Properties

Names and Identifiers

• Morpholine, 3-(1,3,4-oxadiazol-2-yl)-, 2,2,2-trifluoroacetate (1:1)

• MDL： MFCD28505889
• Inchi： 1S/C6H9N3O2.C2HF3O2/c1-2-10-3-5(7-1)6-9-8-4-11-6;3-2(4,5)1(6)7/h4-5,7H,1-3H2;(H,6,7)
• InChI Key： UXUJDYSCAQEDPK-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.C1(C2NCCOC2)OC=NN=1

Additional information on Morpholine, 3-(1,3,4-oxadiazol-2-yl)-, 2,2,2-trifluoroacetate (1:1)

Morpholine, 3-(1,3,4-oxadiazol-2-yl)-, 2,2,2-trifluoroacetate (1:1) (CAS No. 1803587-44-1): A Comprehensive Overview

In the realm of specialized chemical compounds, Morpholine, 3-(1,3,4-oxadiazol-2-yl)-, 2,2,2-trifluoroacetate (1:1) stands out as a molecule of significant interest due to its unique structural features and potential applications. With the CAS No. 1803587-44-1, this compound has garnered attention in pharmaceutical and agrochemical research, particularly for its role as a building block in the synthesis of bioactive molecules. The combination of a morpholine ring and an oxadiazole moiety, stabilized by a trifluoroacetate counterion, offers intriguing possibilities for drug discovery and material science.

The 1,3,4-oxadiazole scaffold is a well-known heterocycle in medicinal chemistry, prized for its electron-withdrawing properties and ability to enhance metabolic stability. When paired with the morpholine ring—a versatile structural motif often used to improve solubility and bioavailability—this compound becomes a valuable intermediate for designing novel therapeutics. Researchers are particularly interested in its potential applications in targeting kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, aligning with current trends in precision medicine and infectious disease research.

From a synthetic perspective, the trifluoroacetate salt form of this compound enhances its stability and handling characteristics, making it a practical choice for laboratory use. This attribute is critical for high-throughput screening and combinatorial chemistry, where reproducibility and purity are paramount. The compound’s CAS No. 1803587-44-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Recent studies have explored its utility in catalysis and materials science, particularly in the development of fluorescent probes and polymeric materials with tailored properties.

Environmental and sustainability considerations are also driving interest in this compound. As the chemical industry shifts toward green chemistry principles, researchers are investigating the eco-friendly synthesis and applications of Morpholine, 3-(1,3,4-oxadiazol-2-yl)-, 2,2,2-trifluoroacetate (1:1). Its potential role in biodegradable materials and renewable energy solutions aligns with global efforts to reduce carbon footprints and promote sustainable development. These aspects make it a compelling subject for interdisciplinary research, bridging chemistry, biology, and environmental science.

In summary, Morpholine, 3-(1,3,4-oxadiazol-2-yl)-, 2,2,2-trifluoroacetate (1:1) (CAS No. 1803587-44-1) represents a versatile and innovative compound with broad applicability across multiple scientific domains. Its structural uniqueness, combined with its potential in drug discovery, material science, and sustainable chemistry, ensures its continued relevance in both academic and industrial settings. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.